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Compound of Interest

Compound Name: (R)-L 888607

Cat. No.: B608434 Get Quote

Application Notes and Protocols for (R)-L 888607
For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-

homologous molecule expressed on Th2 cells (CRTH2), also known as the prostaglandin D2

receptor 2 (DP2).[1][2] As a G-protein coupled receptor, CRTH2 is primarily expressed on type

2 immune cells, including T helper 2 (Th2) cells, eosinophils, and basophils. Its activation is

implicated in the pathogenesis of allergic and inflammatory diseases such as asthma and

allergic rhinitis. (R)-L 888607 serves as a valuable research tool for investigating the

physiological and pathological roles of the CRTH2 signaling pathway. This document provides

detailed protocols for the preparation of stock solutions and working concentrations of (R)-L
888607 for in vitro and in vivo studies.

Chemical Properties
A summary of the key chemical properties of (R)-L 888607 is provided in the table below.
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Property Value

CAS Number 860033-06-3

Molecular Formula C₁₉H₁₅ClFNO₂S

Molecular Weight 375.84 g/mol [1]

Purity >98%

Appearance Solid powder

Solubility and Storage
Proper storage and handling are critical to maintain the stability and activity of (R)-L 888607.

Parameter Recommendation

Solvent for Stock Solution Dimethyl Sulfoxide (DMSO)[1][3]

Solubility in DMSO 100 mg/mL (266.07 mM)

Storage of Solid Compound

Dry, dark, and at -20°C for long-term (months to

years) or 0-4°C for short-term (days to weeks).

[1]

Stock Solution Storage

Aliquot and store at -20°C for up to 1 year or

-80°C for up to 2 years. Avoid repeated freeze-

thaw cycles.[3][4]

Experimental Protocols
Preparation of (R)-L 888607 Stock Solution (10 mM in
DMSO)
Materials:

(R)-L 888607 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate: Allow the vial of (R)-L 888607 and the DMSO to warm to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh a desired amount of (R)-L 888607 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.76 mg of the compound (Molecular

Weight = 375.84).

Dissolution: Add the appropriate volume of DMSO to the powder. For 3.76 mg, add 1 mL of

DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,

use an ultrasonic bath to aid dissolution.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Preparation of Working Concentrations for Cell-Based
Assays
The optimal working concentration of (R)-L 888607 will vary depending on the cell type and the

specific assay. It is recommended to perform a dose-response experiment to determine the

optimal concentration for your experimental system.

Materials:

10 mM (R)-L 888607 stock solution in DMSO

Appropriate cell culture medium or assay buffer
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Procedure:

Intermediate Dilution (Optional): For preparing a wide range of concentrations, it may be

convenient to first prepare an intermediate dilution (e.g., 1 mM or 100 µM) from the 10 mM

stock solution in cell culture medium or buffer.

Final Dilution: Serially dilute the stock or intermediate solution into the cell culture medium or

assay buffer to achieve the desired final concentrations. For example, to prepare a 100 nM

working solution from a 10 mM stock, a 1:100,000 dilution is required. This can be achieved

through serial dilutions.

Solvent Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of (R)-L
888607 used in the experiment. Typically, the final DMSO concentration should be kept

below 0.1% to avoid solvent-induced cellular toxicity.

Recommended Working Concentrations
Application Concentration Range Reference

EC₅₀ for CRTH2 agonistic

activity
0.4 nM [3]

Eosinophil Chemotaxis 100 nM [3]

In vivo (intravenous) 5 mg/kg [2]

In vivo (oral) 20 mg/kg [2]

CRTH2 Signaling Pathway
Activation of the Gαi-coupled CRTH2 receptor by (R)-L 888607 initiates a signaling cascade

that leads to various cellular responses, including chemotaxis, cytokine release, and inhibition

of apoptosis.[5] The diagram below illustrates a simplified overview of the CRTH2 signaling

pathway.
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CRTH2 Receptor Signaling Pathway

Experimental Workflow
The following diagram outlines a general workflow for studying the effects of (R)-L 888607 in a

cell-based assay.
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General Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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